Cas no 2445800-63-3 (1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride)

• Product Name: 1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride
• CAS No: 2445800-63-3
• MF: C₁₂H₁₅BrCl₂N₂S
• MW: 370.135898828506
• MDL: MFCD32692299
• CID: 5327720
• PubChem ID: 154853444
• Update Time: 2025-10-28

1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2-bromobenzo[b]thien-4-yl)-, hydrochloride (1:2) (ACI)
• 1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride

• MDL： MFCD32692299
• Inchi： 1S/C12H13BrN2S.2ClH/c13-12-8-9-10(2-1-3-11(9)16-12)15-6-4-14-5-7-15;;/h1-3,8,14H,4-7H2;2*1H
• InChI Key： VWUCIJNTJJMLKZ-UHFFFAOYSA-N
• SMILES： Cl.BrC1=CC2C(=CC=CC=2N2CCNCC2)S1.Cl

Additional information on 1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride

Introduction to 1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride (CAS No: 2445800-63-3)

1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride, identified by the chemical identifier CAS No: 2445800-63-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a benzothiophene moiety, which is a heterocyclic aromatic ring system known for its involvement in various pharmacological mechanisms.

The benzothiophene ring in 1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride is substituted with a bromine atom at the 2-position and an amino group at the 4-position, which enhances its reactivity and interaction with biological targets. The piperazine moiety, attached to the benzothiophene via an amide linkage, contributes to the compound's solubility and ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drug development.

Recent advancements in medicinal chemistry have highlighted the importance of piperazine derivatives in the treatment of neurological disorders, including depression, anxiety, and schizophrenia. The unique structural features of 1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride make it a valuable scaffold for designing novel therapeutic agents. Researchers have been exploring its potential as an antagonist or agonist for various neurotransmitter receptors, particularly serotonin receptors, which play a crucial role in modulating mood and cognitive functions.

In vitro studies have demonstrated that 1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride exhibits significant binding affinity for serotonin 5-HT2A and 5-HT7 receptors. These interactions suggest that the compound may have therapeutic effects similar to those of existing serotonin receptor modulators used in the treatment of psychiatric disorders. Additionally, its ability to interact with other neurotransmitter systems, such as dopamine and norepinephrine, makes it a multifaceted compound with potential applications in managing a wide range of neurological conditions.

The dihydrochloride salt form of this compound enhances its stability and bioavailability, making it more suitable for pharmaceutical formulations. This salt form also improves its solubility in water, facilitating intravenous or oral administration. The improved solubility and stability are critical factors in drug development, as they ensure consistent absorption and efficacy across different patient populations.

Current research is focused on optimizing the synthesis of 1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride to achieve higher yields and purities. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have enabled the production of more complex piperazine derivatives with improved pharmacological profiles. These techniques not only enhance the efficiency of synthesis but also allow for greater structural diversity, enabling researchers to fine-tune the properties of the compound for specific therapeutic applications.

Preclinical studies have begun to explore the pharmacokinetic properties of 1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride, providing insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies are essential for understanding how the compound behaves within the body and for predicting its potential side effects. Preliminary findings suggest that the compound has a moderate half-life and is metabolized primarily through cytochrome P450 enzymes, which are responsible for detoxifying many pharmaceutical compounds.

The metabolic pathways involved in the degradation of 1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride are being closely examined to identify any potential interactions with other drugs that share similar metabolic pathways. Such interactions could lead to increased or decreased efficacy of co-administered medications, highlighting the importance of thorough pharmacokinetic profiling before clinical trials. Understanding these interactions is crucial for ensuring patient safety and optimizing dosing regimens.

One of the most exciting aspects of 1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride is its potential in developing next-generation treatments for neurological disorders. Its unique combination of structural features and biological activities positions it as a versatile tool for drug discovery. Researchers are particularly interested in its ability to modulate serotonin receptor activity without causing excessive side effects associated with some existing serotonin-based therapies.

The development of novel CNS drugs often involves extensive screening processes to identify compounds with optimal pharmacological profiles. 1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride has shown promise in these screening programs due to its favorable properties. Its ability to interact with multiple neurotransmitter systems suggests that it may offer broader therapeutic benefits compared to single-target drugs.

In conclusion, 1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride (CAS No: 2445800-63-3) is a highly promising compound in pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for developing new treatments for neurological disorders. Ongoing research continues to uncover its full potential, paving the way for innovative therapies that could significantly improve patient outcomes.